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Compound of Interest

Compound Name: AN15368

Cat. No.: B11927422 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for AN15368, an investigational benzoxaborole

prodrug, is not publicly available. The following disposal procedures are based on general best

practices for handling and disposing of investigational, non-DEA controlled pharmaceutical

compounds in a laboratory setting. It is imperative to consult with your institution's

Environmental Health and Safety (EHS) department for specific guidance and to ensure

compliance with all federal, state, and local regulations.[1][2]

Immediate Safety and Logistical Information
When a specific SDS is not available, the compound must be treated as a hazardous

substance.[3] The primary course of action is to contact your institution's EHS office, as they

are responsible for making the final hazardous waste determination.[4] All personnel handling

the material should be current on chemical waste management training.[1]

Quantitative Data Summary
Without a specific SDS for AN15368, no quantitative data for disposal is available. The table

below serves as a template for the type of information that would be found in an SDS and

should be populated with specific data if it becomes available.
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Parameter Value Source

pH (for aqueous solutions) Data Not Available SDS

Flash Point Data Not Available SDS

Recommended Storage Temp. Data Not Available SDS

Incompatible Materials Data Not Available SDS

Decontamination Method Data Not Available SDS

Regulated Concentration

Limits
Data Not Available SDS

Experimental Protocols & Signaling Pathways
Mechanism of Action of AN15368
AN15368 is a prodrug that is effective against Trypanosoma cruzi, the parasite that causes

Chagas disease. Its mechanism involves activation within the parasite itself. The diagram

below illustrates this pathway.
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Caption: Activation pathway of the AN15368 prodrug within the T. cruzi parasite.

Step-by-Step Disposal Protocol for Investigational
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The following is a general procedural workflow for the safe handling and disposal of a research

compound like AN15368 when a specific SDS is unavailable.

Waste Handling Procedure

Unused/Expired AN15368
Requires Disposal

Is a specific SDS
available?

Contact Institutional EHS Office
for Guidance

No

Follow SDS Section 13:
Disposal Considerations

Yes

Select a compatible, sealed
container

Treat as Hazardous

Label container with
'Hazardous Waste' tag

Segregate from
incompatible materials

Store in a designated
Satellite Accumulation Area (SAA)

Arrange for EHS
Hazardous Waste Pickup
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Caption: Logical workflow for the disposal of a research chemical without a specific SDS.

Detailed Disposal Steps:
Consult EHS: Before proceeding, contact your institution's Environmental Health and Safety

(EHS) department.[1][2] They will provide specific instructions and ensure compliance with

all regulations.

Container Selection: Collect waste in a container that is compatible with the chemical

properties of benzoxaboroles.[5] The container must be in good condition and have a secure,

leak-proof lid.[4]

Labeling: As soon as the first waste is added, label the container with a "HAZARDOUS

WASTE" tag provided by your EHS department.[1][3] The label must include the Principal

Investigator's name, location, contact number, and the full chemical name(s) of the contents.

[1]

Segregation and Storage:

Store the waste container in a designated Satellite Accumulation Area (SAA), which

should be at or near the point of generation.[1][4]

Keep the waste container closed except when adding waste.[4][5]

Ensure that incompatible waste types are not mixed.[5] For example, halogenated and

non-halogenated solvents should be collected separately.[5]

Disposal of Empty Containers:

A container that held a hazardous substance is not considered empty until it has been

triple-rinsed with a suitable solvent.[3][6]

The first rinsate must be collected and disposed of as hazardous waste.[3][6]

After rinsing, deface or remove all labels from the empty container before disposing of it as

regular solid waste or glass waste, according to institutional policy.[3][6]
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Waste Pickup and Final Disposal:

Once the container is full or has been in storage for the maximum allowable time (e.g., 12

months, though this can vary), arrange for a pickup by the EHS department.[4]

Investigational drugs are typically sent to a licensed hazardous waste vendor for

incineration.[1][2][7] Do not dispose of this material down the sanitary sewer or in regular

trash.[8][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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